2-{[1-(2,3-Dihydro-1,4-benzodioxine-2-carbonyl)piperidin-4-yl]methyl}-6-phenyl-2,3-dihydropyridazin-3-one

• IUPAC Name: 2-[[1-(2,3-dihydro-1,4-benzodioxine-3-carbonyl)piperidin-4-yl]methyl]-6-phenylpyridazin-3-one
• InChI: InChI=1S/C25H25N3O4/c29-24-11-10-20(19-6-2-1-3-7-19)26-28(24)16-18-12-14-27(15-13-18)25(30)23-17-31-21-8-4-5-9-22(21)32-23/h1-11,18,23H,12-17H2
• InChI Key: YWWKCXZRMKGIEC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CN2C(=O)C=CC(=N2)C3=CC=CC=C3)C(=O)C4COC5=CC=CC=C5O4
• Molecular Formula: C25H25N3O4
• Molecular Weight: 431.5 g/mol
• CAS No.: 2097922-07-9

Description

The compound “2-{[1-(2,3-Dihydro-1,4-benzodioxine-2-carbonyl)piperidin-4-yl]methyl}-6-phenyl-2,3-dihydropyridazin-3-one” is a complex organic molecule. It contains a 1,4-benzodioxane ring, which is a type of heterocyclic compound. This compound is part of a class of molecules that have shown potential as antibacterial agents.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, new antibacterial compounds that combine sulfonamide and benzodioxane fragments in their framework were fabricated. The starting 1,4-benzodioxines were readily synthesized via ring closing metathesis using an efficient nitro-Grela catalyst.

Chemical Reactions Analysis

While specific chemical reactions involving this exact compound are not detailed in the available sources, compounds with similar structures have been studied. For example, the asymmetric hydrogenation of 2-substituted 1,4-benzodioxines has been achieved using a versatile catalyst system.

Scientific Research Applications

Synthesis and Characterization

Research in the field of organic chemistry often involves the synthesis of novel compounds, including those with complex structures similar to the specified chemical. For example, the synthesis of new [1,3]Thiazolo[4,5-d]pyridazin-4(5H)-ones demonstrates the interest in developing compounds with potential therapeutic applications, characterized by their analgesic and anti-inflammatory activities (Demchenko et al., 2015). These synthetic pathways often involve multi-step reactions, providing valuable insights into the structural requirements for biological activity.

Biological Activity and Pharmacological Potential

Compounds structurally related to the specified chemical have been studied for various biological activities. For instance, research into 1,4-benzodioxan-arylpiperazine derivatives as alpha(1)-adrenoceptor antagonists (Barbaro et al., 2002) explores their potential in treating conditions mediated by these receptors. The detailed investigation of receptor binding profiles and structure-activity relationships contributes to our understanding of how structural modifications affect biological activity and pharmacological action.

Metabolic Studies

The study of the metabolism and disposition of novel compounds is crucial for understanding their pharmacokinetics and potential therapeutic uses. For instance, the disposition and metabolism of [14C]SB-649868, an orexin 1 and 2 receptor antagonist, in humans (Renzulli et al., 2011) provide valuable information on its elimination pathways and metabolite profiles, essential for drug development processes.

Future Directions

The future directions for research on this compound could involve further exploration of its antibacterial properties, as well as potential applications in other areas of medicine or chemistry. Further studies could also aim to elucidate the specific mechanism of action of this compound.